[2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride

• IUPAC Name: 2-N,3-N-bis(2-methylphenyl)butane-2,3-diimine;oxolane;trichlorochromium
• InChI: InChI=1S/C18H20N2.C4H8O.3ClH.Cr/c1-13-9-5-7-11-17(13)19-15(3)16(4)20-18-12-8-6-10-14(18)2;1-2-4-5-3-1;;;;/h5-12H,1-4H3;1-4H2;3*1H;/q;;;;;+3/p-3
• InChI Key: VMAIPARFGJWNAN-UHFFFAOYSA-K
• Canonical SMILES: CC1=CC=CC=C1N=C(C)C(=NC2=CC=CC=C2C)C.C1CCOC1.Cl[Cr](Cl)Cl
• Molecular Formula: C22H28Cl3CrN2O
• Molecular Weight: 494.8 g/mol

Description

2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride (Cr-TBP) is a coordination compound consisting of chromium in the +3 oxidation state and trichloride anion. It is a complex of chromium and trichloride, and has been studied in recent years for its potential applications in various scientific fields. This compound has been used in various scientific research and industrial applications, such as in the synthesis of pharmaceuticals and in the production of specialty chemicals and catalysts.

Mechanism of Action

The mechanism of action of [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride is not fully understood. It is believed that the coordination of the chromium and trichloride anion results in the formation of a complex that is capable of catalyzing chemical reactions. The exact mechanism of action is still being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride are not fully understood. It is believed that the coordination of the chromium and trichloride anion may result in changes in the structure of proteins, which can lead to changes in their activity. In addition, it is believed that [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride may interact with enzymes and other proteins, which can lead to changes in their activity.

Advantages and Limitations for Lab Experiments

The use of [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride in laboratory experiments has several advantages. It is a relatively inexpensive and easy to use reagent, and it is relatively stable in a variety of solvents. In addition, it is capable of catalyzing a variety of reactions, making it a useful tool for laboratory experiments.
However, there are also some limitations to using [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride in laboratory experiments. It is not a very selective reagent, and it can be difficult to control the rate of reaction. In addition, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential applications of [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride are still being explored. Future research could focus on developing new methods for synthesizing [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride and improving its selectivity and solubility. In addition, further research could focus on exploring the potential biochemical and physiological effects of [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride, as well as its potential for use in drug design and development. Finally, further research could focus on exploring the potential applications of [2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride in nanotechnology and materials science.

Synthesis Methods

[2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride is synthesized by reacting chromium(III) chloride and 2,3-bis(N-2-methylphenylimino)butane (TBP). The reaction is conducted in a 1:1 molar ratio in an inert solvent such as tetrahydrofuran (THF). The reaction is carried out at room temperature and the resulting product is a yellow-orange solid.

Scientific Research Applications

[2,3-Bis(N-2-methylphenylimino)butane](thf)-chromium(III)-trichloride has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of pharmaceuticals, in the production of specialty chemicals, and as a catalyst in the synthesis of polymers materials. In addition, it has been used in the production of nanomaterials such as carbon nanotubes and graphene.